D-Myo-inositol-2,4,5-triphosphate

• CAS No.: 91840-07-2
• Molecular Formula: C6H15O15P3
• Molecular Weight: 420.10 g/mol
• IUPAC Name: [(1R,2S,3S,4S,5S,6R)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
• InChI: InChI=1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2-,3-,4-,5+,6+/m0/s1
• InChI Key: MMWCIQZXVOZEGG-LKPKBOIGSA-N
• Isomeric SMILES: [C@@H]1([C@@H]([C@H]([C@@H]([C@H]([C@H]1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O
• SMILES: C1(C(C(C(C(C1OP(=O)(O)O)O)OP(=O)(O)O)OP(=O)(O)O)O)O
• Synonyms: (2,4,5)IP(3); 2,4,5-IP3; inositol 2,4,5-triphosphate; inositol 2,4,5-trisphosphate; inositol-2,4,5-trisphosphate; Ins(2,4,5)P(3); Ins(2,4,5)P3

Description

Inositol 2,4,5-trisphosphate is a signaling molecule that plays a crucial role in various cellular processes. It is a derivative of inositol, a type of sugar, and is involved in the regulation of intracellular calcium levels. This compound is part of the inositol phosphate family and is known for its role in signal transduction pathways, particularly in the release of calcium from intracellular stores .

Preparation Methods

Synthetic Routes and Reaction Conditions: Inositol 2,4,5-trisphosphate is synthesized through the hydrolysis of phosphatidylinositol 4,5-bisphosphate by the enzyme phospholipase C. This reaction occurs in the plasma membrane and results in the formation of inositol 2,4,5-trisphosphate and diacylglycerol .

Industrial Production Methods: Industrial production of inositol 2,4,5-trisphosphate typically involves the extraction and purification of phosphatidylinositol 4,5-bisphosphate from biological sources, followed by enzymatic hydrolysis. The process is optimized to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions: Inositol 2,4,5-trisphosphate primarily undergoes phosphorylation and dephosphorylation reactions. It can be phosphorylated to form inositol 1,3,4,5-tetrakisphosphate by inositol 1,4,5-trisphosphate 3-kinase .

Common Reagents and Conditions: The phosphorylation reactions typically require ATP as a phosphate donor and specific kinases such as inositol 1,4,5-trisphosphate 3-kinase. Dephosphorylation reactions involve phosphatases that remove phosphate groups from the molecule .

Major Products Formed: The major products formed from the reactions of inositol 2,4,5-trisphosphate include inositol 1,3,4,5-tetrakisphosphate and other inositol phosphates that play roles in various signaling pathways .

Scientific Research Applications

Inositol 2,4,5-trisphosphate has a wide range of applications in scientific research:

Chemistry: It is used to study the mechanisms of signal transduction and the role of inositol phosphates in cellular processes.

Biology: Inositol 2,4,5-trisphosphate is crucial in understanding calcium signaling and its impact on cellular functions such as muscle contraction, secretion, and metabolism.

Medicine: Research on inositol 2,4,5-trisphosphate has implications for understanding diseases related to calcium signaling, such as neurodegenerative disorders and cardiovascular diseases.

Industry: It is used in the development of pharmaceuticals and diagnostic tools that target calcium signaling pathways.

Mechanism of Action

Inositol 2,4,5-trisphosphate exerts its effects by binding to its receptor, which is a calcium channel located in the endoplasmic reticulum. Upon binding, it triggers the release of calcium ions into the cytoplasm, leading to various cellular responses. This process is essential for the regulation of numerous physiological functions, including cell growth, differentiation, and apoptosis .

Comparison with Similar Compounds

Inositol 1,4,5-trisphosphate: Another inositol phosphate that plays a similar role in calcium signaling.

Inositol 1,3,4,5-tetrakisphosphate: A product of the phosphorylation of inositol 2,4,5-trisphosphate, involved in further signaling pathways.

Inositol hexakisphosphate: Known for its role in cellular signaling and regulation.

Uniqueness: Inositol 2,4,5-trisphosphate is unique due to its specific role in the rapid mobilization of intracellular calcium, which is critical for immediate cellular responses. Its ability to act as a second messenger in various signaling pathways distinguishes it from other inositol phosphates .